
Azido(dimethyl)phenylsilane safety data sheet
(SDS) information

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Azido(dimethyl)phenylsilane

Cat. No.: B15489837 Get Quote

Technical Guide to the Safety of
Azido(dimethyl)phenylsilane
Disclaimer: A comprehensive Safety Data Sheet (SDS) for Azido(dimethyl)phenylsilane (CAS

No. 4774-74-7) is not readily available in the public domain. This guide has been compiled from

limited sources specific to the compound and supplemented with general safety information for

organoazides and silanes. Researchers, scientists, and drug development professionals should

handle this compound with extreme caution and perform a thorough risk assessment before

use. The information provided herein is for guidance only and should not be considered a

substitute for a formal, substance-specific SDS.

Chemical Identification and Physical Properties
Azido(dimethyl)phenylsilane is an organosilicon compound containing an azide functional

group. While detailed, verified physical and chemical property data are scarce, the following

information has been aggregated from available sources.
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Property Value Source

CAS Number 4774-74-7 [1]

Molecular Formula C8H11N3Si [1]

Molecular Weight 177.28 g/mol [1]

Boiling Point Not available

Melting Point Not available

Density Not available

Flash Point Not available

Solubility Not available

Hazard Identification and Classification
Due to the absence of a specific GHS classification for Azido(dimethyl)phenylsilane, the

potential hazards are inferred from the functional groups present (azide and organosilane) and

data on related compounds.

Potential Major Hazards:

Explosive Potential: Organic azides are known to be energetic materials that can be

sensitive to shock, friction, heat, and light, potentially leading to violent decomposition.[2]

The carbon-to-nitrogen ratio should be considered when assessing stability.[2]

Toxicity: Azides as a class of compounds possess toxic properties.[2] Lower molecular

weight, volatile azidosilanes can hydrolyze on contact with moisture to release poisonous

hydrazoic acid.[3] Inhalation of hydrazoic acid can cause a burning sensation in the mucous

membranes, increased respiration and heart rate, and a flushed feeling.[3]

Reactivity: Azidosilanes can react rapidly with protic solvents.[3] They should not be mixed

with acids, as this can form the highly toxic and explosive hydrazoic acid.[2] Contact with

metals should also be avoided to prevent the formation of highly unstable metal azides.[2]

Halogenated solvents should not be used as reaction media with azides.[2]
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Moisture Sensitivity: Silanes are often sensitive to moisture.[4][5] Contact with water can

lead to hydrolysis and the release of flammable or toxic gases.[6]

A general hazard identification and response workflow is outlined in the diagram below.

Hazard Identification

Risk Assessment & Mitigation

Handling & Emergency Response

Identify Compound

Review Available SDS/Safety Info

Assess Functional Group Hazards (Azide, Silane)

Evaluate Potential for Explosion, Toxicity, Reactivity

Define Safe Operating Procedures

Select Appropriate PPE

Prepare Emergency Response Plan

Follow SOPs

In Case of Exposure/Spill

Follow Emergency Plan

Seek Medical Attention
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Caption: General workflow for hazard identification and response.

Experimental Protocols and Safe Handling
Given the potential hazards, stringent safety protocols must be followed when handling

Azido(dimethyl)phenylsilane.

Personal Protective Equipment (PPE):

Eye/Face Protection: Chemical safety goggles and a face shield are mandatory.[7][8]

Skin Protection: A flame-retardant lab coat and appropriate chemical-resistant gloves

(inspect before use) are required.[7][8]

Respiratory Protection: All work should be conducted in a certified chemical fume hood to

avoid inhalation of vapors.[9] If there is a risk of exposure, a NIOSH/MSHA approved

respirator should be used.[8]

Handling:

Work should be performed in a well-ventilated area, preferably within a chemical fume hood.

[9]

Use non-sparking tools and explosion-proof equipment.[8][9]

Ground all equipment to prevent static discharge.[6][9]

Avoid contact with skin, eyes, and clothing.[7]

Do not breathe vapors or mists.[9]

Keep away from heat, sparks, open flames, and other ignition sources.[6][9]

Prevent contact with moisture and water.[5][6]

Do not use metal spatulas or utensils to handle the material.[2]

Azide-containing waste should be collected separately and never mixed with acidic waste.[2]
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The following diagram illustrates a recommended workflow for the safe handling of

Azido(dimethyl)phenylsilane.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b15489837?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15489837?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start
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Exposure Occurs

Assess Route of Exposure

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap and Water (15 min) Rinse Eyes with Water (15 min) Rinse Mouth, Do Not Induce Vomiting

Seek Immediate Medical Attention
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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